Cas no 1270027-91-2 ((3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID)

• Product Name: (3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID
• CAS No: 1270027-91-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5589885
• PubChem ID: 124302247
• Update Time: 2025-05-23

(3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID
• Benzenepropanoic acid, β-amino-4-hydroxy-3-methyl-, (βR)-
• 1270027-91-2
• N14780
• (3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOICACID

• Inchi： 1S/C10H13NO3/c1-6-4-7(2-3-9(6)12)8(11)5-10(13)14/h2-4,8,12H,5,11H2,1H3,(H,13,14)/t8-/m1/s1
• InChI Key： UAPHQFVXGGGEPE-MRVPVSSYSA-N
• SMILES： C(O)(=O)C[C@@H](N)C1=CC=C(O)C(C)=C1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 380.2±42.0 °C(Predicted)
• pka: 3.79±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID

Comprehensive Overview of (3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID (CAS No. 1270027-91-2)

The compound (3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID (CAS No. 1270027-91-2) is a chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4-hydroxy-3-methylphenyl group and a propanoic acid backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug development, particularly in targeting metabolic disorders and neurodegenerative diseases.

One of the key features of (3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID is its stereochemistry, as the (3R) configuration plays a critical role in its biological activity. This specificity is often sought after in the design of enzyme inhibitors and receptor modulators. Recent studies have explored its use in creating analogs of naturally occurring amino acids, which are pivotal in developing treatments for conditions like diabetes and Alzheimer's disease. The compound's hydroxyl and methyl functional groups further enhance its reactivity, enabling versatile chemical modifications.

In the context of current trends, the demand for chiral building blocks and pharmaceutical intermediates has surged, driven by advancements in precision medicine. (3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID aligns perfectly with this trend, as its enantiomeric purity is crucial for minimizing side effects in therapeutic agents. Additionally, its CAS No. 1270027-91-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry and drug discovery.

From a biochemical perspective, this compound's ability to interact with amino acid transporters and metabolic enzymes has sparked interest in its potential as a diagnostic tool. For instance, it could be used to study neurotransmitter pathways or as a marker for metabolic dysregulation. Its propanoic acid moiety also makes it a candidate for prodrug development, where controlled release mechanisms are essential for improving drug bioavailability.

Environmental and safety considerations are also paramount when working with (3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID. While it is not classified as hazardous, proper handling protocols should be followed to ensure stability and purity. The compound's solubility in water and organic solvents facilitates its use in various experimental setups, but researchers must account for its sensitivity to light and temperature during storage.

In summary, (3R)-3-AMINO-3-(4-HYDROXY-3-METHYLPHENYL)PROPANOIC ACID (CAS No. 1270027-91-2) represents a promising avenue for innovation in medicinal chemistry and biotechnology. Its structural versatility, combined with the rising demand for enantioselective synthesis and targeted therapies, positions it as a compound of high interest for future research and development.